molecular formula C19H17NO2 B11837738 2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide CAS No. 62314-98-1

2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide

Cat. No.: B11837738
CAS No.: 62314-98-1
M. Wt: 291.3 g/mol
InChI Key: GHFLTFLGIIWTID-UHFFFAOYSA-N
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Description

2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide is a synthetic organic compound characterized by a phenoxyacetamide backbone substituted with a naphthalen-1-ylmethyl group at the para position of the phenyl ring. This hybrid structure suggests utility in medicinal chemistry, particularly for targeting enzymes or receptors sensitive to aromatic and polar interactions.

Properties

CAS No.

62314-98-1

Molecular Formula

C19H17NO2

Molecular Weight

291.3 g/mol

IUPAC Name

2-[4-(naphthalen-1-ylmethyl)phenoxy]acetamide

InChI

InChI=1S/C19H17NO2/c20-19(21)13-22-17-10-8-14(9-11-17)12-16-6-3-5-15-4-1-2-7-18(15)16/h1-11H,12-13H2,(H2,20,21)

InChI Key

GHFLTFLGIIWTID-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=CC=C2CC3=CC=C(C=C3)OCC(=O)N

Origin of Product

United States

Preparation Methods

Mechanism of Action

The mechanism of action of 2-(4-(naphthalen-1-ylmethyl)phenoxy)acetamide involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific biological context and application .

Comparison with Similar Compounds

Key Structural Features of 2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide:

  • Core: Phenoxyacetamide.
  • Substituents : Naphthalen-1-ylmethyl group at the para position.
  • Functional Groups: Acetamide (hydrogen-bond donor/acceptor), ether linkage (phenoxy), and aromatic naphthalene.
Compound Name Core Structure Substituents/Functional Groups Key Structural Differences
N-[{4-[(dimethylamino)methyl]phenyl}methyl]-2-(naphthalen-2-yloxy)acetamide Phenoxyacetamide Dimethylaminomethylphenyl, naphthalen-2-yloxy Naphthalene substitution at position 2 vs. 1; dimethylamino group enhances basicity.
N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-(naphthalen-1-yl)acetamide Thiazole-acetamide Thiazole ring, 2,4-dimethoxyphenyl Thiazole core introduces heterocyclic rigidity; methoxy groups alter electronic properties.
2-(Methyl(phenyl)amino)-N-(naphthalen-1-yl)acetamide Acetamide Methyl(phenyl)amino group, naphthalen-1-yl Amino group replaces phenoxy linkage; introduces secondary amine functionality.
2-{[3-(2-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(naphthalen-1-yl)acetamide Thienopyrimidine-acetamide Thienopyrimidine core, methoxyphenyl, sulfanyl Complex heterocyclic core replaces phenoxy group; sulfanyl linker increases flexibility.

Physicochemical and Pharmacokinetic Properties

  • Lipophilicity: The naphthalene group increases logP compared to simpler phenyl-substituted analogs (e.g., compounds with methoxy or cyano groups ).
  • Solubility: Lower aqueous solubility than derivatives with polar substituents (e.g., hydroxy or amino groups ).
  • Metabolic Stability: Likely susceptible to cytochrome P450-mediated oxidation at the naphthalene methyl group, similar to N-({4-[(dimethylamino)methyl]phenyl}methyl)-2-(naphthalen-2-yloxy)acetamide .

Key Findings :

  • The naphthalene moiety enhances binding affinity to hydrophobic protein pockets, as seen in thiazole derivatives .
  • Phenoxy vs. Amino Linkers: Phenoxy-linked compounds (e.g., target compound) exhibit lower cytotoxicity but better metabolic stability than amino-linked analogs (e.g., ), which may undergo faster N-dealkylation .
  • Substituent Effects : Electron-donating groups (e.g., methoxy in ) improve anticancer activity, while electron-withdrawing groups (e.g., nitro in ) favor antimicrobial effects.

Biological Activity

2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide is an organic compound belonging to the class of phenoxyacetamides, recognized for its diverse biological activities. This compound features a unique molecular structure that includes a naphthalene moiety linked to a phenoxy group through a methylene bridge, followed by an acetamide functional group. The molecular formula is C19H17NO2, with a molecular weight of approximately 291.35 g/mol .

Chemical Structure and Properties

The structure of 2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide allows for various interactions within biological systems, contributing to its pharmacological effects. The presence of functional groups such as the acetamide and phenoxy enhances its reactivity and potential biological activity .

Property Value
Molecular FormulaC19H17NO2
Molecular Weight291.35 g/mol
Functional GroupsAcetamide, Phenoxy

Anti-inflammatory and Analgesic Effects

Research indicates that 2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide exhibits significant anti-inflammatory and analgesic properties. These effects are primarily attributed to its ability to inhibit specific pathways involved in inflammation and pain signaling. For example, it may modulate the expression of pro-inflammatory cytokines and enzymes like cyclooxygenase (COX) .

Case Study:
In a study assessing the compound's effects on inflammation, it was found that administration of 2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide significantly reduced edema in animal models induced by phorbol myristate acetate (PMA), suggesting its potential utility in treating inflammatory conditions .

Antimicrobial Activity

Additionally, this compound has shown promising antimicrobial activities against various bacterial strains. Its structural components allow it to interact with microbial cell membranes, leading to disruption and cell death. This property positions it as a candidate for further pharmacological studies aimed at developing new antimicrobial agents .

Mechanistic Insights

Interaction studies reveal that 2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide can bind to receptors involved in pain perception and inflammation, although detailed mechanistic studies are necessary to fully elucidate these interactions. The compound appears to inhibit the activation of nuclear factor kappa B (NF-κB), a key transcription factor in inflammatory responses .

Comparative Analysis with Similar Compounds

The uniqueness of 2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide lies in its combination of naphthalene and phenoxy groups, enhancing its biological activity compared to other derivatives lacking this structural configuration.

Compound Name Structure Unique Features
2-(4-Bromophenyl)phenoxyacetamideBromophenylExhibits antimicrobial activity
2-(Phenyl)phenoxyacetamidePhenylKnown for anti-inflammatory effects
2-(4-Methoxyphenyl)phenoxyacetamideMethoxyphenylShows similar analgesic effects

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